Cas no 1227564-33-1 (4-Bromo-2-fluoro-5-methoxypyridine)

4-Bromo-2-fluoro-5-methoxypyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 4-position, a fluoro group at the 2-position, and a methoxy group at the 5-position—make it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The electron-withdrawing fluorine and bromine enhance reactivity, while the methoxy group offers further functionalization potential. This compound is particularly valuable in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise substitution patterns are critical. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.

4-Bromo-2-fluoro-5-methoxypyridine structure

1227564-33-1 structure

Product Name:4-Bromo-2-fluoro-5-methoxypyridine

CAS No:1227564-33-1

MF:C₆H₅BrFNO

MW:206.012404203415

MDL:MFCD16609958

CID:1032009

PubChem ID:71464135

Update Time:2025-06-07

4-Bromo-2-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-fluoro-5-methoxypyridine
- DB-367441
- MFCD16609958
- CS-0029738
- 4-Bromo-2-fluoro-5-methoxy-pyridine
- SCHEMBL22401700
- 1227564-33-1
- DTXSID80855914
- H10310
- AKOS016011954
- Pyridine, 4-bromo-2-fluoro-5-methoxy-
- MDL： MFCD16609958
- Inchi： 1S/C6H5BrFNO/c1-10-5-3-9-6(8)2-4(5)7/h2-3H,1H3
- InChI Key： VEQXSGQTEIZDEJ-UHFFFAOYSA-N
- SMILES： BrC1C=C(N=CC=1OC)F

Computed Properties

Exact Mass: 204.95385g/mol
Monoisotopic Mass: 204.95385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 22.1Å²

4-Bromo-2-fluoro-5-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023022824-250mg	4-Bromo-2-fluoro-5-methoxypyridine	1227564-33-1	97%	250mg	$686.80	2023-09-03
Alichem	A023022824-500mg	4-Bromo-2-fluoro-5-methoxypyridine	1227564-33-1	97%	500mg	$1029.00	2023-09-03
Alichem	A023022824-1g	4-Bromo-2-fluoro-5-methoxypyridine	1227564-33-1	97%	1g	$1831.20	2023-09-03
Chemenu	CM274895-100mg	4-Bromo-2-fluoro-5-methoxypyridine	1227564-33-1	95%	100mg	$597	2022-06-13
Matrix Scientific	205634-0.100g	4-Bromo-2-fluoro-5-methoxy-pyridine	1227564-33-1		0.100g	$1110.00	2023-09-07
Matrix Scientific	205634-0.500g	4-Bromo-2-fluoro-5-methoxy-pyridine	1227564-33-1		0.500g	$3332.00	2023-09-07
Chemenu	CM274895-100mg	4-Bromo-2-fluoro-5-methoxypyridine	1227564-33-1	95%	100mg	$597	2021-08-18
TRC	B872678-10mg	4-Bromo-2-fluoro-5-methoxypyridine	1227564-33-1		10mg	$ 50.00	2022-06-06
TRC	B872678-50mg	4-Bromo-2-fluoro-5-methoxypyridine	1227564-33-1		50mg	$ 115.00	2022-06-06
TRC	B872678-100mg	4-Bromo-2-fluoro-5-methoxypyridine	1227564-33-1		100mg	$ 160.00	2022-06-06